4-[(3-Phenyl-1,2-oxazol-5-yl)methyl]-1-quinazolin-4-ylpiperidin-4-ol

• IUPAC Name: 4-[(3-phenyl-1,2-oxazol-5-yl)methyl]-1-quinazolin-4-ylpiperidin-4-ol
• InChI: InChI=1S/C23H22N4O2/c28-23(15-18-14-21(26-29-18)17-6-2-1-3-7-17)10-12-27(13-11-23)22-19-8-4-5-9-20(19)24-16-25-22/h1-9,14,16,28H,10-13,15H2
• InChI Key: IRLCVOORTLZHNR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CC2=CC(=NO2)C3=CC=CC=C3)O)C4=NC=NC5=CC=CC=C54
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

The compound “4-[(3-Phenyl-1,2-oxazol-5-yl)methyl]-1-quinazolin-4-ylpiperidin-4-ol” is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, an oxazole ring, a quinazolinone ring, and a piperidine ring.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, oxazole derivatives are generally synthesized using various methods, including the Robinson-Gabriel synthesis, the Fischer cyclization, and the cyclodehydration of β-hydroxy amides. Quinazolinones can be synthesized through the condensation of anthranilic acid.

Molecular Structure Analysis

The oxazole ring is a five-membered ring containing one oxygen atom and one nitrogen atom. The quinazolinone is a fused ring system containing two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the oxazole ring might undergo electrophilic substitution reactions, while the quinazolinone could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxazole and quinazolinone rings might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many oxazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, many oxazole derivatives are known to cause skin and eye irritation.

Future Directions

Future research could focus on exploring the biological activity of this compound and developing more efficient synthesis methods.